Cas no 153489-15-7 (Mandelic Acid-13C6)

• Product Name: Mandelic Acid-13C6
• CAS No: 153489-15-7
• MF: C₈H₈O₃
• MW: 158.103251457214
• CID: 5579396
• PubChem ID: 11019130
• Update Time: 2025-10-19

Mandelic Acid-13C6 Chemical and Physical Properties

Names and Identifiers

• Mandelic Acid-13C6
• 153489-15-7

• Inchi： 1S/C8H8O3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7,9H,(H,10,11)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： IWYDHOAUDWTVEP-IDEBNGHGSA-N
• SMILES： OC(C(=O)O)[13C]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 158.06747313g/mol
• Monoisotopic Mass: 158.06747313g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.5Ų

Additional information on Mandelic Acid-13C6

Mandelic Acid-13C6 (CAS No. 153489-15-7): An Overview and Recent Advances

Mandelic Acid-13C6 (CAS No. 153489-15-7) is a stable isotope-labeled compound that has gained significant attention in the fields of chemical and biomedical research. This compound, a derivative of mandelic acid, is labeled with six carbon-13 isotopes, making it an invaluable tool for various analytical and research applications. In this article, we will delve into the properties, applications, and recent advancements associated with Mandelic Acid-13C6.

Chemical Properties and Structure

Mandelic Acid-13C6 is a carboxylic acid with the molecular formula C₈H₈O₂, where six of the carbon atoms are labeled with the stable isotope carbon-13. The structure of this compound is characterized by a benzene ring attached to a carboxyl group. The presence of the carbon-13 isotopes provides enhanced detectability in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, making it an ideal choice for tracing metabolic pathways and studying biochemical processes.

Analytical Applications

The unique properties of Mandelic Acid-13C6 make it particularly useful in analytical chemistry. It serves as an internal standard in mass spectrometry, ensuring accurate quantification of target analytes. In NMR spectroscopy, the carbon-13 labeling allows for clear differentiation between labeled and unlabeled compounds, facilitating detailed structural analysis. These applications are crucial in pharmaceutical research, environmental monitoring, and clinical diagnostics.

Biochemical and Metabolic Studies

In the realm of biochemical research, Mandelic Acid-13C6 plays a pivotal role in tracing metabolic pathways. By incorporating this labeled compound into biological systems, researchers can track its metabolism and transformation into various metabolites. This information is essential for understanding the mechanisms of drug metabolism, nutrient utilization, and disease progression. Recent studies have utilized Mandelic Acid-13C6 to investigate the metabolic alterations in cancer cells, providing insights into potential therapeutic targets.

Clinical Applications

The clinical relevance of Mandelic Acid-13C6 extends to diagnostic imaging and therapeutic monitoring. In positron emission tomography (PET) imaging, labeled compounds like Mandelic Acid-13C6 can be used to visualize metabolic activity in tissues. This application is particularly valuable in oncology, where early detection and monitoring of tumor metabolism can significantly impact treatment outcomes. Additionally, the use of stable isotopes in clinical trials helps in assessing drug efficacy and safety by providing detailed pharmacokinetic data.

Recent Research Highlights

A recent study published in the Journal of Medicinal Chemistry explored the use of Mandelic Acid-13C6 strong> in developing novel anti-cancer agents. The researchers found that incorporating this labeled compound into drug molecules allowed for precise tracking of drug distribution and metabolism within tumor cells. This approach not only enhanced the understanding of drug action but also facilitated the optimization of drug design for improved therapeutic outcomes.

In another study, published in Analytical Chemistry, scientists utilized Mandelic Acid-13C6 strong> to investigate the metabolic changes associated with diabetes mellitus. By analyzing the metabolic profiles of diabetic patients using NMR spectroscopy, they identified specific biomarkers that could serve as early indicators of disease progression. This research has significant implications for early diagnosis and personalized treatment strategies.

Safety and Handling Considerations

Mandelic Acid-13C6 strong>, being a stable isotope-labeled compound, does not pose significant health risks associated with radioactive materials. However, proper handling and storage practices should be followed to ensure safety in laboratory settings. It is important to handle this compound with care to prevent contamination and maintain its purity for accurate analytical results.

Conclusion strong>

Mandelic Acid-13C6 (CAS No. 153489-15-7) strong> is a versatile compound with wide-ranging applications in chemical and biomedical research. Its unique properties make it an essential tool for analytical chemistry, biochemical studies, and clinical diagnostics. Recent advancements highlight its potential in developing novel therapeutic agents and improving diagnostic techniques. As research continues to evolve, the importance of stable isotope-labeled compounds like < strong>Mandelic Acid-13C6 strong> will only grow, contributing to significant breakthroughs in various scientific fields. p >